![molecular formula C15H14O4 B5105997 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl acetate](/img/structure/B5105997.png)
6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl acetate" is of significant interest in the field of organic chemistry and material science due to its structural complexity and potential applications. Its synthesis and analyses provide insights into its chemical behavior and properties.
Synthesis Analysis
Research efforts have led to the design and synthesis of novel derivatives of 6H-benzo[c]chromen, such as 6H-benzo[c]chromen-6-one derivatives, through various chemical pathways. These pathways often involve Michael addition domino cyclization among other methods, providing a framework for synthesizing the compound of interest with high yields and operational simplicity (Mahdavinia & Peikarporsan, 2013).
Molecular Structure Analysis
Single crystal X-ray structure characterization of related compounds has revealed detailed insights into the molecular structure, including crystallization patterns and intramolecular bonding. These studies help in understanding the three-dimensional arrangement and electronic configuration of molecules similar to "6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl acetate" (Srinivasan et al., 2012).
Chemical Reactions and Properties
The reactivity of "6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl acetate" and its derivatives under various conditions has been explored to understand its chemical properties. Studies have demonstrated the ability of these compounds to participate in cyclization reactions, Michael-Michael-acetalization cascades, and interactions with metals, indicating their versatile reactivity and potential for functionalization (Liu et al., 2015).
Physical Properties Analysis
Physical properties, including solubility, melting points, and crystalline structure, are crucial for understanding the behavior of chemical compounds in different environments. The analysis of isomeric compounds similar to "6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl acetate" has provided valuable data on these aspects, contributing to the knowledge pool regarding the compound's stability and phase behavior under various conditions (Srinivasan et al., 2012).
Chemical Properties Analysis
Investigations into the chemical properties of "6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl acetate" have focused on its reactivity, including potential for oxidation, reduction, and participation in organic reactions. These studies have facilitated the exploration of its utility in synthesis and the development of novel compounds with desirable chemical properties (Guo et al., 2017).
Safety and Hazards
Sigma-Aldrich provides this compound to researchers but does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity . All sales are final . Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product .
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit phosphodiesterase 2 (pde2) activity .
Mode of Action
It’s worth noting that pde2 inhibitors, like some structurally similar compounds, work by preventing the breakdown of cyclic adenosine monophosphate (camp) and cyclic guanosine monophosphate (cgmp) in cells . These cyclic nucleotides play crucial roles in various cellular processes, including the regulation of inflammation, smooth muscle relaxation, and neuroprotection .
Biochemical Pathways
These pathways regulate a variety of physiological processes, including memory and cognition, myocardial contractility, smooth muscle relaxation, and inflammatory responses .
Result of Action
properties
IUPAC Name |
(6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl) acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-9(16)18-10-6-7-12-11-4-2-3-5-13(11)15(17)19-14(12)8-10/h6-8H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSPAFLPZFLFUBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC2=C(C=C1)C3=C(CCCC3)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.